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Compound Focus: 2-(Vinyloxy)ethanol

CAS No.: 764-48-7

Cat. No.: S563808

Purification Method from Patent Literature

The most relevant technical information comes from a German patent, DE3040732C2, titled "Process for

removing 2-vinyloxy-1-ethanol from N, N-dialkylaminoethanols" [1].

The patent's primary focus is purifying N, N-dialkylaminoethanols, but it achieves this by removing 2-
vinyloxyethanol (2-Vinyloxy-1-ethanol) through a distillation process. The key operational parameters from

the patent are summarized below [1].

Parameter Detail

Core Method Distillation

Key Reagent Phosphoric acid (H3POa)

Reagent 0.5 to 1.5% by weight

Quantity

Process Treating the crude amino alcohol with phosphoric acid, followed by distillation.
Description

Outcome Successfully removes 2-vinyloxyethanol, reducing its concentration from over 1000

ppm to less than 200 ppm in the aminoethanol.
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The workflow of this purification process is outlined below.

Add Phosphoric Acid
(0.5 - 1.5% by weight)

i

Perform Distillation

Result: Purified Aminoethanol

(2-Vinyloxyethanol < 200 ppm)

Click to download full resolution via product page

Key Properties and Handling Information

Understanding the compound's properties is crucial for designing a safe and effective purification protocol.

The following data is consolidated from chemical databases [2] [3].

Property Value / Description
CAS Registry Number 764-48-7 2]
Molecular Formula CaHs02 [2] [3]
Molecular Weight 88.11 g/mol [3]
Boiling Point 143 °C (lit.) [3]
Density 0.982 g/mL at 25 °C [3]
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Property Value |/ Description
Flash Point 120 °F (approx. 49 °C) [3]
Hazard Statement H226: Flammable liquid and vapor [3]

Safety and Storage Recommendations

For a laboratory setting, please adhere to the following safety and storage guidelines compiled from vendor

sources [3] [4] [5].

¢ Storage Conditions: The chemical should be sealed in dry and is recommended to be stored in a
freezer, under -20°C to maintain stability [3]. Its shelf life is 12 months under proper storage
conditions [5].

e Handling Precautions: The compound is flammable [3]. Keep it in an environment free of water
and moisture and far from fire or high temperatures [4].

¢ Stabilization: Commercial samples are often stabilized with KOH to prevent polymerization or
decomposition, which is a critical factor to consider during purification [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [purification methods for 2-(Vinyloxy)ethanol]. Smolecule, [2026].
[Online PDF]. Available at: [https://www.smolecule.com/products/b563808#purification-methods-for-2-

vinyloxy-ethanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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